2-methyl-4-[4-(4-methyl-1-piperidinyl)-3-nitrophenyl]-1(2H)-phthalazinone

• IUPAC Name: 2-methyl-4-[4-(4-methylpiperidin-1-yl)-3-nitrophenyl]phthalazin-1-one
• InChI: InChI=1S/C21H22N4O3/c1-14-9-11-24(12-10-14)18-8-7-15(13-19(18)25(27)28)20-16-5-3-4-6-17(16)21(26)23(2)22-20/h3-8,13-14H,9-12H2,1-2H3
• InChI Key: GFNLYQHGXVIGSV-UHFFFAOYSA-N
• Canonical SMILES: CC1CCN(CC1)C2=C(C=C(C=C2)C3=NN(C(=O)C4=CC=CC=C43)C)[N+](=O)[O-]
• Molecular Formula: C21H22N4O3
• Molecular Weight: 378.4 g/mol

Description

2-methyl-4-[4-(4-methyl-1-piperidinyl)-3-nitrophenyl]-1(2H)-phthalazinone is a chemical compound that has gained significant attention in the scientific research community due to its potential applications in various fields. This compound is also known as MPP and has been extensively studied for its biochemical and physiological effects.

Mechanism of Action

The mechanism of action of 2-methyl-4-[4-(4-methyl-1-piperidinyl)-3-nitrophenyl]-1(2H)-phthalazinone involves the inhibition of certain enzymes and modulation of certain neurotransmitter receptors. This compound has been shown to inhibit the activity of enzymes such as acetylcholinesterase and monoamine oxidase, which are involved in the breakdown of neurotransmitters. Additionally, it has been reported to modulate the activity of certain neurotransmitter receptors such as the NMDA receptor, which is involved in learning and memory.
Biochemical and Physiological Effects:
2-methyl-4-[4-(4-methyl-1-piperidinyl)-3-nitrophenyl]-1(2H)-phthalazinone has been reported to have various biochemical and physiological effects. This compound has been shown to increase the levels of certain neurotransmitters such as acetylcholine and dopamine in the brain, which can improve cognitive function and memory. Additionally, it has been reported to have neuroprotective effects, which can prevent neuronal damage and death. Moreover, it has been shown to have anti-inflammatory and antioxidant properties, which can reduce oxidative stress and inflammation in the body.

Advantages and Limitations for Lab Experiments

The advantages of using 2-methyl-4-[4-(4-methyl-1-piperidinyl)-3-nitrophenyl]-1(2H)-phthalazinone in lab experiments include its potent inhibitory activity against certain enzymes, its ability to modulate the activity of certain neurotransmitter receptors, and its anti-cancer properties. However, the limitations of using this compound in lab experiments include its complex synthesis method, its potential toxicity, and its limited solubility in certain solvents.

Future Directions

There are several future directions for the research on 2-methyl-4-[4-(4-methyl-1-piperidinyl)-3-nitrophenyl]-1(2H)-phthalazinone. One direction is to further investigate its potential as a drug candidate for the treatment of neurological disorders such as Alzheimer's disease and Parkinson's disease. Another direction is to explore its potential as an anti-cancer agent and to develop more potent derivatives of this compound. Moreover, future research could focus on developing more efficient and cost-effective synthesis methods for this compound.

Scientific Research Applications

2-methyl-4-[4-(4-methyl-1-piperidinyl)-3-nitrophenyl]-1(2H)-phthalazinone has been extensively studied for its potential applications in various fields such as medicinal chemistry, neuroscience, and cancer research. This compound has been reported to exhibit potent inhibitory activity against certain enzymes, which makes it a potential candidate for drug development. Additionally, it has been shown to modulate the activity of certain neurotransmitter receptors, which makes it a promising compound for the treatment of neurological disorders. Moreover, it has been reported to have anti-cancer properties, making it a potential candidate for cancer therapy.